Cas no 41248-20-8 (2-hydroxybicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 2-hydroxybicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 41248-20-8
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 2634871
• PubChem ID: 12386946
• Update Time: 2025-06-11

2-hydroxybicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxybicyclo[2.2.1]heptane-3-carboxylic acid
• 2-Hydroxybicyclo[2.2.1]heptane-2-carboxylic acid
• 2-hydroxy-2-norbornanecarboxylic acid
• 2-hydroxynorbornane-2-carboxylic acid
• 2-hydroxybicyclo2.2.1heptane-2-carboxylic acid
• 41248-20-8
• RBA24820
• EN300-1241599
• NLJMUWHNMKOGBO-UHFFFAOYSA-N
• 899-822-8
• 2-Hydroxybicyclo[2.2.1]heptane-2-carboxylicacid
• SCHEMBL8733039
• DTXSID40495794
• DTXCID80446604
• Bicyclo[2.2.1]heptane-2-carboxylic acid, 2-hydroxy-
• AKOS017531321
• Z1262516246
• 2-Hydroxybicyclo(2.2.1)heptane-2-carboxylic acid
• G49542

• Inchi： 1S/C8H12O3/c9-7(10)8(11)4-5-1-2-6(8)3-5/h5-6,11H,1-4H2,(H,9,10)
• InChI Key： NLJMUWHNMKOGBO-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CC2CCC1C2

Computed Properties

• Exact Mass: 156.078644241 g/mol
• Monoisotopic Mass: 156.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.5
• Molecular Weight: 156.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 2-hydroxybicyclo2.2.1heptane-2-carboxylic acid

Comprehensive Overview of 2-Hydroxybicyclo[2.2.1]heptane-2-carboxylic Acid (CAS No. 41248-20-8)

2-Hydroxybicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 41248-20-8) is a bicyclic organic compound with significant applications in pharmaceutical intermediates, agrochemicals, and specialty chemicals. Its unique bicyclo[2.2.1]heptane structure, also known as norbornane, provides a rigid framework that enhances stereochemical control in synthetic chemistry. The presence of both hydroxy and carboxylic acid functional groups makes it a versatile building block for drug discovery and material science.

In recent years, the demand for high-purity bicyclic compounds like 2-hydroxybicyclo[2.2.1]heptane-2-carboxylic acid has surged due to their role in developing chiral catalysts and biodegradable polymers. Researchers are particularly interested in its potential for green chemistry applications, aligning with global trends toward sustainable synthesis. The compound’s stereospecific reactivity also makes it valuable for designing enzyme inhibitors and flavor enhancers.

From a technical perspective, CAS No. 41248-20-8 exhibits moderate solubility in polar solvents like water and ethanol, which facilitates its use in aqueous-phase reactions. Its melting point and stability profile are critical for industrial-scale production, where thermal degradation must be minimized. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, especially for pharmaceutical-grade batches.

The compound’s relevance extends to cosmetic formulations, where its derivates act as skin-conditioning agents. With growing consumer interest in clean-label ingredients, manufacturers are exploring 2-hydroxybicyclo[2.2.1]heptane-2-carboxylic acid as a precursor for non-irritant surfactants. Additionally, its low toxicity profile supports compliance with REACH and FDA regulations, a key concern for exporters.

Emerging studies highlight its utility in 3D printing resins and photopolymerization, addressing the need for high-performance materials in additive manufacturing. As industries prioritize bio-based alternatives, this compound’s derivates are being tested for renewable adhesives and coatings. Such innovations align with searches for "sustainable chemical substitutes" and "eco-friendly industrial additives"—topics trending in scientific forums.

For synthetic chemists, optimizing the enantioselective synthesis of 2-hydroxybicyclo[2.2.1]heptane-2-carboxylic acid remains a focus. Recent patents describe improved catalytic methods to reduce racemization, a challenge in producing optically active variants. These advancements cater to queries like "how to enhance chiral purity in bicyclic acids", frequently searched in academic databases.

In summary, CAS No. 41248-20-8 represents a multifaceted compound bridging traditional organic synthesis and cutting-edge applications. Its adaptability to green chemistry, material science, and life sciences ensures continued relevance. As research expands, this molecule is poised to answer pressing demands for sustainable and high-efficiency chemical solutions.